3-Cyclopenten-1-ol, 1-ethyl-3-(4-methyl-3-pentenyl)-

• CAS No.: 61692-38-4
• Molecular Formula: C13H22O
• Molecular Weight: 194.31 g/mol
• IUPAC Name: 1-ethyl-3-(4-methylpent-3-enyl)cyclopent-3-en-1-ol
• InChI: InChI=1S/C13H22O/c1-4-13(14)9-8-12(10-13)7-5-6-11(2)3/h6,8,14H,4-5,7,9-10H2,1-3H3
• InChI Key: RMERGESWXBPVBM-UHFFFAOYSA-N
• Canonical SMILES: CCC1(CC=C(C1)CCC=C(C)C)O

Description

3-Cyclopenten-1-ol, 1-ethyl-3-(4-methyl-3-pentenyl)- is an organic compound with a complex structure that includes a cyclopentene ring and multiple substituents

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Cyclopenten-1-ol, 1-ethyl-3-(4-methyl-3-pentenyl)- can be achieved through various synthetic routes. One common method involves the reaction of 1,6-heptadien-4-ol with specific catalysts and reagents to form the desired cyclopentene scaffold . The reaction conditions typically include controlled temperatures and pressures to ensure the correct formation of the compound.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

3-Cyclopenten-1-ol, 1-ethyl-3-(4-methyl-3-pentenyl)- undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert it into saturated alcohols.

Substitution: It can undergo substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like lithium aluminum hydride for reduction, and various nucleophiles for substitution reactions. The reaction conditions often involve specific solvents, temperatures, and catalysts to achieve the desired transformations.

Major Products Formed

The major products formed from these reactions depend on the type of reaction and the reagents used. For example, oxidation may yield ketones or aldehydes, while reduction may produce saturated alcohols.

Scientific Research Applications

3-Cyclopenten-1-ol, 1-ethyl-3-(4-methyl-3-pentenyl)- has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: Its derivatives may have biological activity and can be studied for potential therapeutic uses.

Medicine: Research into its pharmacological properties could lead to the development of new drugs.

Industry: It can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 3-Cyclopenten-1-ol, 1-ethyl-3-(4-methyl-3-pentenyl)- exerts its effects involves interactions with specific molecular targets and pathways. These interactions can lead to changes in the chemical or biological systems in which the compound is used. The exact molecular targets and pathways depend on the specific application and the context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

3-Cyclopenten-1-ol: A simpler analog with a similar cyclopentene ring structure.

3-Cyclohexen-1-ol, 4-methyl-1-(1-methylethyl)-: Another related compound with a cyclohexene ring and different substituents.

2-Buten-1-ol, 2-ethyl-4-(2,2,3-trimethyl-3-cyclopenten-1-yl)-: A compound with a similar cyclopentene scaffold but different substituents.

Uniqueness

3-Cyclopenten-1-ol, 1-ethyl-3-(4-methyl-3-pentenyl)- is unique due to its specific substituents and the resulting chemical properties